Cas no 1804090-69-4 (6-Chloro-4-difluoromethyl-1H-benzimidazole)

6-Chloro-4-difluoromethyl-1H-benzimidazole is a versatile heterocyclic compound featuring a benzimidazole core substituted with a chloro group at the 6-position and a difluoromethyl group at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substitution offers reactivity for further functionalization. Its well-defined molecular framework is advantageous for developing biologically active compounds, particularly in the design of enzyme inhibitors and receptor modulators. The compound's high purity and consistent quality ensure reliable performance in research and industrial applications.

6-Chloro-4-difluoromethyl-1H-benzimidazole structure

1804090-69-4 structure

Product Name:6-Chloro-4-difluoromethyl-1H-benzimidazole

CAS No:1804090-69-4

MF:C₈H₅ClF₂N₂

MW:202.588507413864

CID:4825691

Update Time:2025-06-09

6-Chloro-4-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-4-difluoromethyl-1H-benzimidazole
- Inchi： 1S/C8H5ClF2N2/c9-4-1-5(8(10)11)7-6(2-4)12-3-13-7/h1-3,8H,(H,12,13)
- InChI Key： FWXKAQHGJPNZHX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)F)C2=C(C=1)NC=N2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 191
XLogP3: 2.7
Topological Polar Surface Area: 28.7

6-Chloro-4-difluoromethyl-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061002506-250mg	6-Chloro-4-difluoromethyl-1H-benzimidazole	1804090-69-4	98%	250mg	$791.63	2022-04-02
Alichem	A061002506-500mg	6-Chloro-4-difluoromethyl-1H-benzimidazole	1804090-69-4	98%	500mg	$1,164.64	2022-04-02
Alichem	A061002506-1g	6-Chloro-4-difluoromethyl-1H-benzimidazole	1804090-69-4	98%	1g	$2,104.64	2022-04-02

6-Chloro-4-difluoromethyl-1H-benzimidazole Related Literature

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Additional information on 6-Chloro-4-difluoromethyl-1H-benzimidazole

Comprehensive Overview of 6-Chloro-4-difluoromethyl-1H-benzimidazole (CAS No. 1804090-69-4)

6-Chloro-4-difluoromethyl-1H-benzimidazole (CAS No. 1804090-69-4) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and difluoromethyl substitutions, plays a pivotal role in the development of novel bioactive molecules. Its molecular structure, C8H5ClF2N2, offers a versatile scaffold for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for fluorinated benzimidazoles has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring 6-Chloro-4-difluoromethyl-1H-benzimidazole as a key intermediate in synthesizing anticancer agents, antiviral drugs, and antifungal compounds. Its difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group, making it invaluable in medicinal chemistry.

The synthesis of 6-Chloro-4-difluoromethyl-1H-benzimidazole typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These innovations align with the growing trend of green chemistry, addressing environmental concerns while maintaining high efficiency.

From an industrial perspective, CAS No. 1804090-69-4 is often sourced for its role in crop protection formulations. Its derivatives exhibit potent activity against plant pathogens, making it a candidate for next-generation agrochemicals. This aligns with global efforts to develop sustainable farming solutions, a topic widely discussed in agricultural biotechnology forums.

Analytical characterization of 6-Chloro-4-difluoromethyl-1H-benzimidazole relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent pharmaceutical standards, a critical factor for regulatory approval. The compound’s logP value and solubility profile are also extensively studied to predict its behavior in biological systems.

Emerging applications of this compound include its use in material science, particularly in designing organic electronic materials. Its aromatic backbone and electron-withdrawing groups contribute to charge transport properties, relevant for OLEDs and solar cells. This interdisciplinary potential underscores its importance beyond traditional chemistry sectors.

Frequently asked questions about 6-Chloro-4-difluoromethyl-1H-benzimidazole revolve around its synthetic routes, safety data, and commercial availability. Suppliers often highlight its high purity grades (≥98%) and provide detailed technical datasheets to assist researchers. For those exploring structure-activity relationships, this compound serves as a benchmark for modifying heterocyclic cores.

In summary, 6-Chloro-4-difluoromethyl-1H-benzimidazole (CAS No. 1804090-69-4) exemplifies the convergence of medicinal chemistry, agrochemical innovation, and advanced materials. Its multifaceted applications and robust synthetic accessibility position it as a compound of enduring relevance in scientific and industrial communities.